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Compound of Interest

Compound Name: O-Desmethyl Quinidine

Cat. No.: B15600903 Get Quote

Essential Safety and Handling Guide for O-
Desmethyl Quinidine
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for O-Desmethyl Quinidine, a metabolite of the antiarrhythmic agent

Quinidine. The following procedural guidance is designed to answer specific operational

questions and build a foundation of trust in laboratory safety and chemical handling.

Physical and Chemical Properties
A summary of the key quantitative data for O-Desmethyl Quinidine is presented below for

easy reference.
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Property Value

CAS Number 70877-75-7

Molecular Formula C₁₉H₂₂N₂O₂

Molecular Weight 310.39 g/mol

Physical Form White to Yellow Solid

Melting Point 152 °C

Storage
Store at refrigerator (2-8°C) for long-term

storage. Keep container tightly closed.

Hazard Identification and Personal Protective
Equipment (PPE)
O-Desmethyl Quinidine is classified with the following hazards:

H302: Harmful if swallowed.

H317: May cause an allergic skin reaction.

Adherence to the following PPE protocols is mandatory to minimize exposure and ensure

personal safety.
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Protective Equipment Specification

Hand Protection

Chemical-resistant, impervious gloves (e.g.,

nitrile rubber) must be worn. Gloves must be

inspected prior to use. Two pairs of

chemotherapy gloves may be required for

extensive handling.

Eye/Face Protection
Use tightly fitting safety goggles with side-

shields or a face shield.

Skin and Body Protection

Wear a lab coat or a disposable gown shown to

be resistant to chemical permeation. Ensure full

skin coverage.

Respiratory Protection

In case of insufficient ventilation or potential for

aerosol formation, use a NIOSH-approved N95

respirator or higher. A full-face respirator may be

necessary if exposure limits are exceeded.

Operational Plan: Safe Handling Protocol
Engineering Controls:

Handle O-Desmethyl Quinidine in a well-ventilated area. A certified chemical fume hood is

strongly recommended, especially when handling the solid form to avoid dust formation.

Procedural Steps:

Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the

work area by covering surfaces with absorbent, disposable bench paper.

Handling:

Avoid the formation of dust and aerosols.

Do not breathe dust, fumes, gas, mist, vapors, or spray.

Avoid contact with skin and eyes.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15600903?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15600903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not eat, drink, or smoke when using this product.

Wash hands thoroughly after handling.

Contaminated Clothing: Contaminated work clothing should not be allowed out of the

workplace.

Emergency and Accidental Release Plan
Spill Procedures:

Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so.

Cleanup:

For solid spills, gently dampen the material with a suitable solvent (e.g., acetone) to avoid

generating dust.

Carefully transfer the dampened material and any contaminated absorbent paper into a

suitable, labeled, sealed container for disposal.

Wash the spill area with a soap and water solution.

Re-entry: Do not re-enter the contaminated area until a safety officer has verified that the

area has been properly cleaned.

First Aid Measures:

If Swallowed: Get medical help.

If on Skin: Wash with plenty of soap and water. If skin irritation or rash occurs, get medical

advice/attention.

Disposal Plan
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Dispose of O-Desmethyl Quinidine and its contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.

Waste Collection: Collect waste material in a properly labeled, sealed, and compatible

container.

Disposal Method:

For unused or expired product, the preferred method is through a licensed professional

waste disposal service or a drug take-back program.

If a take-back program is not available, the "mix and discard" method can be used for

small quantities:

1. Remove the compound from its original container.

2. Mix it with an undesirable substance such as used coffee grounds, dirt, or cat litter. This

makes the drug less appealing to children and pets.

3. Place the mixture in a sealable bag or container to prevent leakage.

4. Dispose of the sealed container in the household trash.

Do not dispose of down the drain or in the toilet.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of O-
Desmethyl Quinidine.
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Safe Handling and Disposal Workflow for O-Desmethyl Quinidine

Preparation
- Don PPE

- Prepare work area

Handling
- Use fume hood

- Avoid dust/aerosols

Experimental Use

Accidental Spill

Waste Disposal
- Collect in labeled container

- Follow disposal protocol

Spill Cleanup
- Evacuate & Ventilate

- Contain & Clean

End of Process

Click to download full resolution via product page

Caption: Workflow for O-Desmethyl Quinidine: from preparation to disposal.

To cite this document: BenchChem. [Personal protective equipment for handling O-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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